Cas no 1830-78-0 (Glycerol Dimethacrylate (Mixture of 1,2- And 1,3-Form))

• Product Name: Glycerol Dimethacrylate (Mixture of 1,2- And 1,3-Form)
• CAS No: 1830-78-0
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• MDL: MFCD00066299
• CID: 150648
• Update Time: 2026-05-14

Glycerol Dimethacrylate (Mixture of 1,2- And 1,3-Form) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1,1'-(2-hydroxy-1,3-propanediyl) ester
• Glycerol Dimethacrylate (mixture of 1,2- and 1,3-form)(stabilized with MEHQ)
• Glycerol dimethacrylate, mixture of isomers
• 1, 3 - GLYCEROL DIMETHACRYLATE
• Glycerol 1,3-Dimethacrylate
• 2-hydroxy-1,3-propanediyl bismethacrylate
• Bis(methacryloyloxy)propanol
• glycerine dimethacrylate
• Glycerol Dimethacrylate
• glycerol dimethylacrylate
• glycerol-1,3-dimethacrylate
• glyceryl dimethacrylate
• Bis(methacryloyloxy)propanol (mixture of 1,2- and 1,3-form) (stabilized with MEHQ)
• glycerin 1,3-dimethacrylate
• 2-Propenoic acid,2-methyl-,2-hydroxy-1,3-propanediyl ester
• 1,2,3-Propanetriol,1,3-di(2-methyl-2-propenoate)
• 1,3-Bis(methacryloyloxy)-2-propanol
• 1,3-Di(methacryloyloxy)-2-hydroxypropane
• Light Ester G 101P
• Mhoromer D 1108
• NK Ester 701
• Glycerol 1,3-dimethacrylate check CAS
• 6VNY892Q3Y
• 2-hydroxypropane-1,3-diyl bis(2-methylacrylate)
• 2-Propenoic acid, 2-methyl-, 1,1'-(2-hydroxy-1,3-propanediyl) ester
• 2-Propenoic acid, 2-methyl-, 2-hydroxy-1,3-propanediyl ester
• Glyceryl 1,3-dimet
• Glycerol Dimethacrylate (Mixture of 1,2- And 1,3-Form)

• MDL： MFCD00066299
• Inchi： 1S/C11H16O5/c1-7(2)10(13)15-5-9(12)6-16-11(14)8(3)4/h9,12H,1,3,5-6H2,2,4H3
• InChI Key： OQHMGFSAURFQAF-UHFFFAOYSA-N
• SMILES： O(C(C(=C([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])OC(C(=C([H])[H])C([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 228.10000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -33°C
• Boiling Point: 104°C(lit.)
• Flash Point: 114.6±12.2 ºC,
• Refractive Index: 1.595
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 72.83000
• LogP: 0.58590
• Sensitiveness: Sensitive to light
• Solubility: Not determined

Glycerol Dimethacrylate (Mixture of 1,2- And 1,3-Form) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols
• Material Chemicals High Polymer Materials

Additional information on Glycerol Dimethacrylate (Mixture of 1,2- And 1,3-Form)

Recent Advances in Glycerol Dimethacrylate (Mixture of 1,2- And 1,3-Form) Research: A Comprehensive Review

Glycerol Dimethacrylate (GDMA), a chemical compound with the CAS number 1830-78-0, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications. This mixture of 1,2- and 1,3-forms is widely utilized as a crosslinking agent in polymer chemistry, dental materials, and drug delivery systems. Recent studies have explored its potential in biomedical applications, including tissue engineering and controlled release formulations. This research briefing aims to provide an up-to-date overview of the latest advancements related to GDMA, focusing on its synthesis, properties, and emerging applications in the biomedical sector.

One of the key areas of recent research involves the optimization of GDMA synthesis to improve its purity and yield. A study published in the Journal of Polymer Science (2023) demonstrated a novel catalytic method that enhances the selectivity of the 1,3-form, which exhibits superior mechanical properties compared to the 1,2-form. This breakthrough has significant implications for the development of high-performance dental composites and bone cements, where mechanical strength and biocompatibility are critical.

In the realm of drug delivery, GDMA has been investigated as a component of stimuli-responsive hydrogels. A 2024 study in Biomaterials Science highlighted the use of GDMA-based hydrogels for the controlled release of anticancer drugs. The researchers found that the hydrogel's degradation rate could be finely tuned by adjusting the ratio of 1,2- to 1,3-GDMA, enabling precise control over drug release kinetics. This innovation holds promise for personalized medicine, where tailored drug delivery systems are essential for optimizing therapeutic outcomes.

Another exciting development is the application of GDMA in tissue engineering scaffolds. A recent publication in Advanced Healthcare Materials (2024) reported the fabrication of GDMA-infused scaffolds that promote osteogenic differentiation of mesenchymal stem cells. The study revealed that the 1,3-form of GDMA significantly enhances cell adhesion and proliferation, making it a promising candidate for bone regeneration therapies. These findings underscore the potential of GDMA to address unmet clinical needs in regenerative medicine.

Despite these advancements, challenges remain in the widespread adoption of GDMA-based materials. Issues such as potential cytotoxicity at high concentrations and the need for scalable synthesis methods are areas of active research. A 2023 review in Chemical Reviews emphasized the importance of comprehensive toxicological studies to ensure the safety of GDMA in biomedical applications. Future research directions may include the development of greener synthesis routes and the exploration of GDMA's role in emerging technologies like 3D bioprinting.

In conclusion, Glycerol Dimethacrylate (1830-78-0) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its unique properties and versatility make it a valuable tool for advancing biomedical applications. The recent studies discussed in this briefing highlight the compound's potential to revolutionize drug delivery, tissue engineering, and dental materials. As research progresses, it is anticipated that GDMA will play an increasingly important role in addressing complex healthcare challenges.